Cas no 29182-42-1 (ethyl 2-(1,3-benzothiazol-2-yl)acetate)

• Product Name: ethyl 2-(1,3-benzothiazol-2-yl)acetate
• CAS No: 29182-42-1
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD00546397
• CID: 240278
• PubChem ID: 87565030
• Update Time: 2025-05-20

ethyl 2-(1,3-benzothiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(benzo[d]thiazol-2-yl)acetate
• Ethyl 2-(2-Benzothiazolyl)acetate
• 2-Benzothiazoleaceticacid, ethyl ester
• Ethyl 1,3-benzothiazol-2-ylacetate
• ethyl 2-(1,3-benzothiazol-2-yl)acetate
• Ethyl 2-benzothiazoleacetate
• 1,3-benzothiazol-2-ylacetic acid ethyl ester
• 2-(2-Benzothiazolyl)acetic Acid Ethyl Ester
• Benzothiazol-2-yl-acetic acid ethyl ester
• ethyl 2-benzothiazol-2-ylacetate
• Ethyl 2-(benzothiazol-2-yl)acetate
• NSC 621357
• 2-Benzothiazoleacetic Acid Ethyl Ester

• MDL： MFCD00546397
• Inchi： 1S/C11H11NO2S/c1-2-14-11(13)7-10-12-8-5-3-4-6-9(8)15-10/h3-6H,2,7H2,1H3
• InChI Key： VYMJUZXFYAREJY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC(=O)OCC

Computed Properties

• Exact Mass: 221.05100
• Monoisotopic Mass: 221.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Sticky Oil to Semi-Solid
• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 145°C/1.5mmHg(lit.)
• Flash Point: 154°C
• Refractive Index: 1.613
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 67.43000
• LogP: 2.40190
• Solubility: Not determined

ethyl 2-(1,3-benzothiazol-2-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on ethyl 2-(1,3-benzothiazol-2-yl)acetate

Ethyl 2-(1,3-Benzothiazol-2-yl)acetate (CAS No. 29182-42-1): A Comprehensive Overview

Ethyl 2-(1,3-benzothiazol-2-yl)acetate, also known by its CAS registry number 29182-42-1, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their unique properties and applications. The benzothiazole moiety in ethyl 2-(1,3-benzothiazol-2-yl)acetate contributes to its aromatic stability and reactivity, making it a valuable component in synthetic chemistry.

The structure of ethyl 2-(1,3-benzothiazol-2-yl)acetate consists of a benzene ring fused with a thiazole ring, which is further substituted with an ethoxyacetyl group. This substitution pattern enhances the compound's solubility and reactivity, making it suitable for various chemical transformations. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a versatile building block has been demonstrated in several research articles published in high-impact journals.

In terms of physical properties, ethyl 2-(1,3-benzothiazol-2-yl)acetate exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. These thermal properties make it stable under moderate heating conditions, which is advantageous for its use in thermal curing processes. Additionally, the compound has a molecular weight of about 305 g/mol and a density of roughly 1.3 g/cm³, which are critical parameters for its handling and storage.

The synthesis of ethyl 2-(1,3-benzothiazol-2-yl)acetate typically involves a two-step process: first, the preparation of the benzothiazole derivative through condensation reactions involving benzene derivatives and thioamide precursors; second, the esterification step to introduce the ethoxyacetyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Ethyl 2-(1,3-benzothiazol-2-yl)acetate finds applications in diverse areas such as pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, its derivatives have been explored as potential candidates for anti-inflammatory and anticancer agents due to their ability to modulate key biological pathways. In agrochemistry, this compound has shown promise as a precursor for bioactive molecules that can combat plant pathogens.

Recent research has also focused on the use of ethyl 2-(1,3-benzothiazol-2-yl)acetate in the development of sensors and electronic devices. Its ability to form stable coordination complexes with metal ions has led to its application in designing sensors for heavy metal ions such as lead and mercury. These sensors exhibit high sensitivity and selectivity, making them valuable tools for environmental monitoring.

In conclusion, ethyl 2-(1,3-benzothiazol-2-yl)acetate (CAS No. 29182-42) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an essential building block in modern synthetic chemistry. As research continues to uncover new applications and improved synthesis methods for this compound, its significance in both academic and industrial settings is expected to grow further.